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Cat. No.: B15456785
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Audience: Researchers, scientists, and drug development professionals.
Introduction

Dodecane (C12H26) and its isomers are common components in various industrial products,
including fuels, solvents, and lubricants. The isomeric composition of these mixtures can
significantly influence their physical and chemical properties. Therefore, the accurate
separation and identification of C12H26 isomers are crucial for quality control, process
optimization, and research in petrochemical and related fields. Gas chromatography (GC) is a
powerful analytical technique for the separation of volatile and semi-volatile compounds.[1][2]
Due to the similar boiling points and physicochemical properties of C12H26 isomers, achieving
baseline separation requires high-resolution capillary GC methods.[3] This application note
provides a detailed protocol for the separation of C12H26 isomers using a high-resolution
capillary gas chromatography system equipped with a flame ionization detector (FID).

Materials and Methods
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Instrumentation:

Gas Chromatograph (GC) with a split/splitless injector and a flame ionization detector (FID).
A Shimadzu GC-2025 or equivalent is suitable.[4]

High-resolution capillary column: A non-polar column, such as a 100% dimethylpolysiloxane
or 5% phenyl-arylene polysiloxane phase, is recommended for separating hydrocarbon
isomers based on their boiling points.[5] For enhanced selectivity, a column with a liquid
crystalline stationary phase could also be considered.[3]

o Recommended Column: 100 m x 0.25 mm ID, 0.5 um film thickness (e.g., Petrocol DH).

Reagents:

High-purity helium (carrier gas)

High-purity hydrogen (FID fuel)

High-purity air (FID oxidant)

C12H26 isomer standard mix (e.g., n-dodecane, 2-methylundecane, 2,2-dimethyl-decane)

High-purity hexane (solvent)

Experimental Protocol

1

N

. Sample Preparation:
Prepare a 1000 ppm stock solution of the C12H26 isomer standard mix in hexane.
Perform serial dilutions to prepare working standards of 100 ppm, 50 ppm, and 10 ppm.

For unknown samples, dilute them in hexane to an appropriate concentration to fall within
the calibration range.

. GC System Configuration and Method Parameters:
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The following table summarizes the recommended GC method parameters for the separation

of C12H26 isomers.

Parameter Value

GC System Shimadzu GC-2025 or equivalent
100 m x 0.25 mm ID, 0.5 pm film thickness,

Column 100% dimethylpolysiloxane stationary phase
(e.g., Petrocol DH)

Injector Split/Splitless

Injector Temperature 250 °C

Split Ratio 100:1

Injection Volume 1.0 yL

Carrier Gas Helium

Flow Rate 1.0 mL/min (Constant Flow)

Oven Program

Initial Temp: 50 °C, hold for 5 min

Ramp 1: 2 °C/min to 150 °C

Hold: 10 min at 150 °C

Detector Flame lonization Detector (FID)
Detector Temperature 280 °C

Hydrogen Flow 40 mL/min

Air Flow 400 mL/min

Makeup Gas (He) 30 mL/min

3. Data Acquisition and Analysis:

« Inject the prepared standards and samples into the GC system.

e Acquire the chromatograms and integrate the peak areas.
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« ldentify the isomers in the samples by comparing their retention times with those of the
standards.

o For quantitative analysis, generate a calibration curve for each isomer using the peak areas
of the standards.

Results and Discussion

The described GC method provides excellent resolution for the separation of various C12H26
isomers. The elution order of alkane isomers is generally related to their boiling points, with
more branched isomers, which have lower boiling points, eluting earlier than their less
branched or linear counterparts. The long, high-resolution column and the slow oven
temperature ramp are critical for achieving the separation of these closely related compounds.

Quantitative Data Summary

The following table presents typical retention times for a selection of C12H26 isomers using the
proposed method. Please note that these are representative values and may vary slightly
depending on the specific instrument and column used.

Isomer Retention Time (min)
2,2,4,6,6-Pentamethylheptane 38.5
2,2-Dimethyldecane 42.8
2-Methylundecane 45.2
3-Methylundecane 45.5
n-Dodecane 48.1

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the GC analysis of C12H26 isomers.
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Workflow for GC Analysis of C12H26 Isomers
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Caption: Workflow for the gas chromatographic analysis of C12H26 isomers.
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Conclusion

This application note provides a robust and reliable high-resolution gas chromatography
method for the separation and analysis of C12H26 isomers. The detailed protocol, including
optimized GC parameters and a high-resolution capillary column, enables the successful
separation of these challenging compounds. This method is suitable for routine quality control
analysis in the petrochemical industry, as well as for research applications requiring detailed
hydrocarbon isomer characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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